Cas no 1105208-39-6 (N-(2-phenoxyethyl)cyclopropanecarboxamide)

• Product Name: N-(2-phenoxyethyl)cyclopropanecarboxamide
• CAS No: 1105208-39-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6262203
• PubChem ID: 30865772
• Update Time: 2025-06-11

N-(2-phenoxyethyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenoxyethyl)cyclopropanecarboxamide
• 1105208-39-6
• VU0645995-1
• F5526-0001
• AKOS008915948

• Inchi： 1S/C12H15NO2/c14-12(10-6-7-10)13-8-9-15-11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H,13,14)
• InChI Key： BNGCVKMWNFRFOZ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(2-phenoxyethyl)cyclopropanecarboxamide

Professional Introduction to N-(2-phenoxyethyl)cyclopropanecarboxamide (CAS No. 1105208-39-6)

N-(2-phenoxyethyl)cyclopropanecarboxamide, with the CAS number 1105208-39-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by a cyclopropane ring substituent, which is known for its unique structural and functional properties. The presence of the phenoxyethyl moiety introduces additional complexity, making this molecule a promising candidate for various biochemical applications.

The chemical structure of N-(2-phenoxyethyl)cyclopropanecarboxamide consists of a cyclopropanecarboxamide core linked to a 2-phenoxyethyl group. This configuration imparts distinct physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in drug design and development. The cyclopropane ring is particularly noteworthy due to its strained three-membered structure, which can influence the reactivity and binding affinity of the molecule when interacting with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropane rings into their structures. These cyclic compounds have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The strained bonds within the cyclopropane ring can enhance the binding affinity of the molecule to biological receptors, potentially leading to more effective therapeutic outcomes. Additionally, the phenoxyethyl group can serve as a pharmacophore, contributing to the molecule's ability to interact with specific biological pathways.

One of the most compelling aspects of N-(2-phenoxyethyl)cyclopropanecarboxamide is its potential in drug discovery and development. Researchers have been exploring its utility as a scaffold for designing new drugs with improved pharmacokinetic profiles. The combination of the cyclopropane ring and the phenoxyethyl group creates a unique chemical entity that may exhibit novel biological activities. This has led to several studies investigating its interactions with various enzymes and receptors, providing insights into its potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of N-(2-phenoxyethyl)cyclopropanecarboxamide. These tools have allowed scientists to predict how this compound might behave in different biological environments, helping to streamline the drug discovery process. By simulating its interactions with target proteins, researchers can identify potential lead compounds that could be optimized for clinical use. This approach has been particularly valuable in identifying new therapeutic agents that may address unmet medical needs.

The synthesis of N-(2-phenoxyethyl)cyclopropanecarboxamide presents unique challenges due to the complexity of its structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the desired molecular framework with high precision. These advancements have not only facilitated the production of N-(2-phenoxyethyl)cyclopropanecarboxamide but also opened up new possibilities for modifying its structure to enhance its biological activity.

In conclusion, N-(2-phenoxyethyl)cyclopropanecarboxamide (CAS No. 1105208-39-6)